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Compound of Interest

Compound Name: (Chloromethyl)cyclobutane

Cat. No.: B1603130 Get Quote

Essential Safety and Handling Guide for
(Chloromethyl)cyclobutane
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

(Chloromethyl)cyclobutane (CAS No. 78415-89-1). The following procedural guidance is

designed to ensure safe laboratory operations, mitigate risks, and establish clear protocols for

disposal.

Hazard Profile and Personal Protective Equipment
(Chloromethyl)cyclobutane is a hazardous chemical that requires stringent safety measures.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is classified as a highly flammable liquid and vapor that causes skin irritation, serious

eye damage, and may cause respiratory irritation[1].
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Hazard Class GHS Category Signal Word Hazard Statement

Flammable Liquids 2 Danger

H225: Highly

flammable liquid and

vapor[1]

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation
1 Danger

H318: Causes serious

eye damage[1]

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning
H335: May cause

respiratory irritation[1]

Recommended Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin, and eye contact.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage[1].

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin irritation and

absorption[2].

Body Protection Flame-retardant lab coat.
Protects against skin contact

and in case of fire.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Minimizes the risk of

respiratory tract irritation from

vapors[1].
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Operational Plan: Safe Handling Procedure
A systematic approach to handling (Chloromethyl)cyclobutane is essential to minimize risk.

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are readily accessible.

Assemble all necessary PPE and have a chemical spill kit rated for flammable liquids and

halogenated compounds nearby.

Ground all equipment to prevent static discharge, a potential ignition source.

Handling:

Conduct all work with (Chloromethyl)cyclobutane within a chemical fume hood.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors.

Keep away from heat, sparks, open flames, and other ignition sources.

In Case of a Spill:

Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,

sand, vermiculite).

Collect the absorbed material into a designated, labeled hazardous waste container.

Decontaminate the area with a suitable solvent, followed by soap and water.
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Major Spill (outside a fume hood or a large volume):

Evacuate the laboratory immediately and alert others.

Contact your institution's Environmental Health and Safety (EHS) department and

emergency services[3][4][5].

Provide details of the spill, including the chemical name and approximate quantity.

Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Plan
(Chloromethyl)cyclobutane is a chlorinated hydrocarbon and must be disposed of as

hazardous waste. Improper disposal can lead to environmental contamination.

Waste Segregation and Collection:

Collect all waste containing (Chloromethyl)cyclobutane in a designated "Halogenated

Organic Waste" container[6].

The container must be made of a compatible material, be in good condition, and have a

secure, tight-fitting lid.

Do not mix with non-halogenated waste or other incompatible chemicals.

Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the full chemical name "

(Chloromethyl)cyclobutane," and the approximate concentration and quantity.

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from ignition sources.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal company.
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Never dispose of (Chloromethyl)cyclobutane down the drain or in regular trash[6].

Workflow for Safe Handling of
(Chloromethyl)cyclobutane
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Safe Handling of (Chloromethyl)cyclobutane

1. Preparation

2. Handling

3. Disposal

4. Spill Response
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Caption: Workflow for the safe handling and disposal of (Chloromethyl)cyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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